Cas no 1936302-17-8 (Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl-
• CAS No: 1936302-17-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5277402
• Update Time: 2025-05-30

Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl-

• Inchi： 1S/C10H19NO/c1-8(2)5-10(12,6-8)9(7-11)3-4-9/h12H,3-7,11H2,1-2H3
• InChI Key： GVDKINVQZPZHCK-UHFFFAOYSA-N
• SMILES： C1(C2(CN)CC2)(O)CC(C)(C)C1

Additional information on Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl-

Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- (CAS No. 1936302-17-8)

Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- is a specialized organic compound with the CAS registry number 1936302-17-8. This compound belongs to the class of cycloalkanols, specifically featuring a cyclobutanol backbone with a substituted cyclopropyl group and dimethyl substituents. The structure of this molecule is characterized by a four-membered cyclobutane ring, which is hydroxylated at the 1-position and further substituted with a 1-(aminomethyl)cyclopropyl group at the same position. Additionally, the molecule exhibits two methyl groups attached to the third carbon of the cyclobutane ring.

The synthesis of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- involves advanced organic chemistry techniques, often requiring multi-step reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have explored various catalytic systems and reaction conditions to achieve selective formation of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring and establish key stereochemistry.

One of the most significant applications of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- lies in its role as an intermediate in drug discovery and development. The compound's unique structure makes it a valuable building block for constructing bioactive molecules with potential therapeutic applications. Recent research has highlighted its utility in designing inhibitors for specific enzymes involved in metabolic pathways. For example, studies have demonstrated that derivatives of this compound can modulate the activity of certain kinases, making them promising candidates for anti-cancer drug development.

The stereochemistry of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- plays a critical role in its biological activity. The four-membered ring system introduces significant ring strain, which can influence both the physical properties and reactivity of the molecule. Researchers have investigated the impact of stereochemical variations on the compound's pharmacokinetics and pharmacodynamics. These studies have revealed that enantiomers of this compound exhibit distinct biological profiles, underscoring the importance of stereocontrol in its synthesis.

From an analytical standpoint, Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses provide insights into its molecular structure and purity. High-resolution mass spectrometry has been particularly useful in confirming the exact mass and molecular formula of the compound. Additionally, X-ray crystallography has been employed to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

The environmental impact and degradation pathways of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- are also areas of active research. As industries increasingly prioritize sustainability, there is a growing need to understand how such compounds behave in natural ecosystems. Recent studies have examined its biodegradability under various environmental conditions and assessed its potential toxicity to aquatic organisms. These investigations are crucial for ensuring responsible use and disposal practices.

In summary, Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethyl- (CAS No. 1936302-17-8) is a versatile organic compound with diverse applications in pharmaceuticals and materials science. Its unique structure offers opportunities for innovation in drug design and chemical synthesis. Ongoing research continues to uncover new insights into its properties and potential uses while addressing concerns related to safety and sustainability.